Dimethyl 4-[2-(propan-2-yloxy)phenyl]-1,4-dihydropyridine-3,5-dicarboxylate

• Molecular Formula: C18H21NO5
• Molecular Weight: 331.4 g/mol
• IUPAC Name: dimethyl 4-(2-propan-2-yloxyphenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• InChI: InChI=1S/C18H21NO5/c1-11(2)24-15-8-6-5-7-12(15)16-13(17(20)22-3)9-19-10-14(16)18(21)23-4/h5-11,16,19H,1-4H3
• InChI Key: MWPQDQOATCDYGW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC=C1C2C(=CNC=C2C(=O)OC)C(=O)OC

Description

3,5-DIMETHYL 4-[2-(PROPAN-2-YLOXY)PHENYL]-1,4-DIHYDROPYRIDINE-3,5-DICARBOXYLATE is a chemical compound with significant importance in various scientific fields. It is known for its unique structure and properties, which make it a subject of interest in chemical research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,5-DIMETHYL 4-[2-(PROPAN-2-YLOXY)PHENYL]-1,4-DIHYDROPYRIDINE-3,5-DICARBOXYLATE typically involves multi-step organic reactions. One common method includes the condensation of appropriate aldehydes with ammonia or primary amines, followed by cyclization and esterification reactions. The reaction conditions often require controlled temperatures and the use of catalysts to ensure high yield and purity.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale batch reactors where the reaction conditions are meticulously controlled. The use of automated systems for monitoring and adjusting parameters such as temperature, pressure, and pH is crucial to achieve consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

3,5-DIMETHYL 4-[2-(PROPAN-2-YLOXY)PHENYL]-1,4-DIHYDROPYRIDINE-3,5-DICARBOXYLATE undergoes various chemical reactions, including:

Oxidation: This reaction can lead to the formation of corresponding pyridine derivatives.

Reduction: Reduction reactions can convert the compound into dihydropyridine derivatives.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

Common reagents for these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. The conditions typically involve specific solvents, controlled temperatures, and sometimes the use of catalysts.

Major Products

The major products formed from these reactions include various substituted pyridine and dihydropyridine derivatives, which can have different functional groups attached, depending on the reagents used.

Scientific Research Applications

3,5-DIMETHYL 4-[2-(PROPAN-2-YLOXY)PHENYL]-1,4-DIHYDROPYRIDINE-3,5-DICARBOXYLATE has a wide range of applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound is investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of pharmaceuticals, agrochemicals, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 3,5-DIMETHYL 4-[2-(PROPAN-2-YLOXY)PHENYL]-1,4-DIHYDROPYRIDINE-3,5-DICARBOXYLATE involves its interaction with specific molecular targets and pathways. It can act as an inhibitor or activator of certain enzymes, receptors, or ion channels, depending on its structure and the functional groups present. The exact pathways and targets are subjects of ongoing research and may vary based on the specific application.

Comparison with Similar Compounds

Similar Compounds

• 3,5-DIMETHYL 4-[2-(PROPAN-2-YLOXY)PHENYL]PYRIDINE-3,5-DICARBOXYLATE
• 3,5-DIMETHYL 4-[2-(PROPAN-2-YLOXY)PHENYL]-1,4-DIHYDROPYRIDINE-2,6-DICARBOXYLATE

Uniqueness

3,5-DIMETHYL 4-[2-(PROPAN-2-YLOXY)PHENYL]-1,4-DIHYDROPYRIDINE-3,5-DICARBOXYLATE is unique due to its specific substitution pattern and the presence of both ester and ether functional groups. This combination of features imparts distinct chemical and biological properties, making it a valuable compound for various applications.